Cas no 1261907-35-0 (4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid)

• Product Name: 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid
• CAS No: 1261907-35-0
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18321924
• CID: 2762656
• PubChem ID: 53227754
• Update Time: 2025-05-20

4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321924
• 1261907-35-0
• DTXSID70691287
• 3',5'-Dichloro-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(3,5-DICHLOROPHENYL)-2-METHOXYBENZOIC ACID
• 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, 95%
• 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid

• MDL： MFCD18321924
• Inchi： 1S/C14H10Cl2O3/c1-19-13-6-8(2-3-12(13)14(17)18)9-4-10(15)7-11(16)5-9/h2-7H,1H3,(H,17,18)
• InChI Key： OZJHFWYRGFNMFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(C(=O)O)=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 296.0006996Da
• Monoisotopic Mass: 296.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid

4-(3,5-Dichlorophenyl)-2-methoxybenzoic Acid: A Comprehensive Overview

4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, identified by the CAS registry number 1261907-35-0, is a synthetic organic compound with a complex aromatic structure. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzoic acid core substituted with a methoxy group at the 2-position and a dichlorophenyl group at the 4-position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

The synthesis of 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. These methods not only enhance productivity but also align with the growing demand for sustainable chemical processes.

The physical properties of CAS No. 1261907-35-0 include a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvents commonly used in organic chemistry. The compound exhibits moderate lipophilicity, which is advantageous for its potential use in drug delivery systems where both hydrophilic and lipophilic interactions are required.

In terms of biological activity, 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid has shown promise as a lead compound in the development of new pharmaceutical agents. Recent studies have demonstrated its potential as an anti-inflammatory agent by modulating cyclooxygenase (COX) enzymes. Additionally, the compound has been investigated for its antioxidant properties, which could be exploited in the formulation of skincare products or food additives.

The environmental impact of CAS No. 1261907-35-0 is another area of active research. Assessments have been conducted to evaluate its biodegradability and toxicity to aquatic organisms. Preliminary results suggest that the compound exhibits low acute toxicity but may persist in certain environmental conditions. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks.

In conclusion, 4-(3,5-Dichlorophenyl)-2-methoxybenzoic acid, with its unique structure and versatile properties, continues to be a subject of interest in both academic and industrial research. Its potential applications span across multiple domains, from drug discovery to material science. As research progresses, further insights into its synthesis optimization, biological activity, and environmental behavior will undoubtedly contribute to its broader utilization in various industries.